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Compound of Interest

Benzyl 2-amino-4-
Compound Name:
hydroxybutanoate

Cat. No.: B12280844

Audience: Researchers, scientists, and drug development professionals.

Introduction

Benzyl 2-amino-4-hydroxybutanoate is an amino acid ester of significant interest in organic
synthesis, particularly as an intermediate in the preparation of peptides and other
pharmacologically active molecules.[1] Its solubility in various organic solvents is a critical
parameter for its purification, reaction setup, and formulation. This technical guide provides an
overview of the known solubility characteristics of Benzyl 2-amino-4-hydroxybutanoate,
details a general experimental protocol for solubility determination, and outlines a common
synthetic route.

Physicochemical Properties

A summary of the key physicochemical properties of Benzyl 2-amino-4-hydroxybutanoate is
provided in the table below.
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Property Value Source
Molecular Formula C11H15NOs3 [1]
Molecular Weight 209.24 g/mol [1]
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IUPAC Name
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Solubility Data

Qualitative solubility information for Benzyl 2-amino-4-hydroxybutanoate has been reported.
The compound is described as being soluble in organic solvents such as dichloromethane and
methanol.[1] Conversely, it is suggested to have limited solubility in water, which is attributed to
the hydrophobic nature of the benzyl group.[1]

Despite a thorough review of available scientific literature, patents, and chemical databases, no
quantitative solubility data (e.g., in g/100 mL or mol/L) for Benzyl 2-amino-4-
hydroxybutanoate in common organic solvents was found. The following table summarizes
the available qualitative information.

Solvent Solubility Temperature (°C) Pressure (atm)
Dichloromethane Soluble Not Reported Not Reported
Methanol Soluble Not Reported Not Reported
Water Limited Not Reported Not Reported

Given the absence of quantitative data, researchers are encouraged to determine the solubility
of Benzyl 2-amino-4-hydroxybutanoate in their specific solvent systems of interest using
standard experimental protocols.
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Experimental Protocol for Solubility Determination

The following is a general experimental protocol for the gravimetric determination of the
solubility of Benzyl 2-amino-4-hydroxybutanoate in an organic solvent. This method is based
on standard procedures for determining the solubility of amino acids and their derivatives.

Objective: To determine the saturation solubility of Benzyl 2-amino-4-hydroxybutanoate in a
selected organic solvent at a specific temperature.

Materials:

« Benzyl 2-amino-4-hydroxybutanoate (solid, high purity)

o Selected organic solvent (e.g., methanol, dichloromethane, analytical grade)

e Thermostatic shaker or water bath

e Centrifuge

e Analytical balance (+ 0.0001 g)

 Vials with screw caps

o Pipettes and syringes

 Filter (e.g., 0.2 um PTFE syringe filter)

e Drying oven or vacuum desiccator

Methodology:

o Preparation of Saturated Solution:
o Add an excess amount of solid Benzyl 2-amino-4-hydroxybutanoate to a series of vials.
o Add a known volume of the selected organic solvent to each vial.

o Seal the vials tightly to prevent solvent evaporation.
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o Place the vials in a thermostatic shaker set to the desired temperature (e.g., 25 °C).

o Allow the mixture to equilibrate for a sufficient period (e.g., 24-72 hours) to ensure
saturation is reached. The equilibration time should be determined empirically.

o Sample Collection and Filtration:
o After equilibration, stop the agitation and allow the solid to settle.

o Carefully withdraw a known volume of the supernatant using a pre-warmed syringe to
prevent precipitation.

o Immediately filter the supernatant through a syringe filter into a pre-weighed vial. This step
is crucial to remove any undissolved solid particles.

e Solvent Evaporation and Mass Determination:

[¢]

Determine the mass of the filtered solution.

o Evaporate the solvent from the vial using a gentle stream of nitrogen, a rotary evaporator,
or by placing it in a drying oven at a temperature below the decomposition point of the
compound.

o Once the solvent is completely removed, place the vial in a vacuum desiccator to ensure
all residual solvent is removed.

o Weigh the vial containing the dried solute.
o Calculation of Solubility:
o The solubility can be calculated using the following formula:
Solubility ( g/100 mL) = (Mass of dried solute / Volume of supernatant collected) x 100

Workflow for Solubility Determination:
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Caption: Experimental workflow for determining the solubility of a compound.
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Synthesis of Benzyl 2-amino-4-hydroxybutanoate

A common method for the synthesis of Benzyl 2-amino-4-hydroxybutanoate involves the
protection of the amino group of 2-amino-4-hydroxybutanoic acid, followed by esterification with
benzyl alcohol.[1] The tert-butoxycarbonyl (Boc) group is a frequently used protecting group for
the amine functionality.[1]

General Synthetic Pathway:
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Caption: A general synthetic pathway for Benzyl 2-amino-4-hydroxybutanoate.

Conclusion

While Benzyl 2-amino-4-hydroxybutanoate is qualitatively known to be soluble in common
organic solvents like dichloromethane and methanol, there is a notable absence of quantitative
solubility data in the public domain. This guide provides a detailed, generalized experimental
protocol to enable researchers to determine this critical parameter for their specific needs.
Understanding the solubility of this compound is essential for its effective use in research and
development, particularly in the fields of peptide synthesis and drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b12280844?utm_src=pdf-custom-synthesis
https://www.evitachem.com/product/evt-12413932
https://www.benchchem.com/product/b12280844#benzyl-2-amino-4-hydroxybutanoate-solubility-in-organic-solvents
https://www.benchchem.com/product/b12280844#benzyl-2-amino-4-hydroxybutanoate-solubility-in-organic-solvents
https://www.benchchem.com/product/b12280844#benzyl-2-amino-4-hydroxybutanoate-solubility-in-organic-solvents
https://www.benchchem.com/product/b12280844#benzyl-2-amino-4-hydroxybutanoate-solubility-in-organic-solvents
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12280844?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12280844?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

